Cas no 1021255-35-5 (N-[6-(ethylsulfanyl)pyridazin-3-yl]-2-methylpropanamide)

• Product Name: N-[6-(ethylsulfanyl)pyridazin-3-yl]-2-methylpropanamide
• CAS No: 1021255-35-5
• MF: C₁₀H₁₅N₃OS
• MW: 225.31060051918
• CID: 6416221
• PubChem ID: 25855410
• Update Time: 2025-05-20

N-[6-(ethylsulfanyl)pyridazin-3-yl]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[6-(ethylsulfanyl)pyridazin-3-yl]-2-methylpropanamide
• N-(6-(ethylthio)pyridazin-3-yl)isobutyramide
• AKOS024499608
• N-(6-ethylsulfanylpyridazin-3-yl)-2-methylpropanamide
• 1021255-35-5
• F5126-0641

• Inchi： 1S/C10H15N3OS/c1-4-15-9-6-5-8(12-13-9)11-10(14)7(2)3/h5-7H,4H2,1-3H3,(H,11,12,14)
• InChI Key： YZOPZVHHRHITMF-UHFFFAOYSA-N
• SMILES： S(CC)C1=CC=C(N=N1)NC(C(C)C)=O

Computed Properties

• Exact Mass: 225.09358328g/mol
• Monoisotopic Mass: 225.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.2Ų

Additional information on N-[6-(ethylsulfanyl)pyridazin-3-yl]-2-methylpropanamide

N-[6-(Ethylsulfanyl)pyridazin-3-yl]-2-methylpropanamide: A Comprehensive Overview

N-[6-(Ethylsulfanyl)pyridazin-3-yl]-2-methylpropanamide (CAS No. 1021255-35-5) is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a pyridazine ring substituted with an ethylsulfanyl group at position 6 and a 2-methylpropanamide group at position 3. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of N-[6-(Ethylsulfanyl)pyridazin-3-yl]-2-methylpropanamide involves a series of well-established organic reactions, including nucleophilic substitutions, amidations, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging both traditional and modern techniques.

One of the most notable aspects of this compound is its electronic properties. The pyridazine ring, being an aromatic heterocycle with two nitrogen atoms, contributes to the molecule's conjugation and stability. The ethylsulfanyl group introduces sulfur into the structure, which can influence the compound's reactivity and solubility. Meanwhile, the 2-methylpropanamide group adds a polar amide functionality, enhancing the molecule's ability to form hydrogen bonds and interact with biological systems.

Recent studies have highlighted the potential of N-[6-(Ethylsulfanyl)pyridazin-3-yl]-2-methylpropanamide as a building block for advanced materials. Its ability to undergo further functionalization makes it a versatile precursor for constructing complex molecular architectures. For instance, researchers have employed this compound in the synthesis of coordination polymers and metal-organic frameworks (MOFs), where its nitrogen and sulfur atoms serve as coordinating sites. These materials exhibit promising properties for gas storage, catalysis, and sensing applications.

In the pharmaceutical sector, this compound has shown potential as a lead molecule for drug discovery. Its structural features make it a candidate for targeting various biological pathways. For example, studies have explored its ability to modulate enzyme activity or interact with specific receptors. Computational modeling has played a crucial role in predicting the compound's bioavailability and toxicity profiles, aiding in its evaluation as a drug candidate.

The agricultural sector has also taken interest in N-[6-(Ethylsulfanyl)pyridazin-3-yl]-2-methylpropanamide due to its potential as a pesticide or plant growth regulator. Its ability to inhibit key enzymes involved in pest metabolism or regulate plant hormone signaling pathways makes it a promising candidate for sustainable agricultural practices. Field trials are currently underway to assess its efficacy under real-world conditions.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound to ensure its safe use in industrial processes. Studies indicate that under aerobic conditions, microorganisms can metabolize the compound efficiently, minimizing its environmental footprint. This information is critical for regulatory compliance and eco-friendly product development.

In conclusion, N-[6-(Ethylsulfanyl)pyridazin-3-yl]-2-methylpropanamide (CAS No. 1021255-35-5) stands out as a multifaceted compound with diverse applications across various fields. Its unique structure enables it to serve as both a building block for advanced materials and a lead molecule for pharmaceuticals and agrochemicals. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.